Cas no 2137867-25-3 (tert-butyl 3-amino-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylate)

Tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylate is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its structure features an imidazopyridine core with an amino group at the 3-position and a tert-butyloxycarbonyl (Boc) protecting group at the 7-position, enhancing stability and facilitating selective derivatization. The Boc group allows for controlled deprotection under mild acidic conditions, making it valuable in peptide and medicinal chemistry applications. The amino functionality provides a reactive site for further functionalization, enabling the synthesis of diverse derivatives. This compound is particularly useful in the development of bioactive molecules, offering a balance of reactivity and stability for intermediate synthesis.
tert-butyl 3-amino-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylate structure
2137867-25-3 structure
Product Name:tert-butyl 3-amino-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylate
CAS No:2137867-25-3
MF:C12H19N3O2
MW:237.298162698746
CID:6090685
PubChem ID:165470464
Update Time:2025-06-13

tert-butyl 3-amino-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-amino-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylate
    • tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylate
    • EN300-1067658
    • 2137867-25-3
    • Inchi: 1S/C12H19N3O2/c1-12(2,3)17-11(16)8-4-5-15-9(13)7-14-10(15)6-8/h7-8H,4-6,13H2,1-3H3
    • InChI Key: XLCDUNYKLSMCOR-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(C1CC2=NC=C(N)N2CC1)=O

Computed Properties

  • Exact Mass: 237.147726857g/mol
  • Monoisotopic Mass: 237.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 70.1Ų

tert-butyl 3-amino-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylate Pricemore >>

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Additional information on tert-butyl 3-amino-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylate

Comprehensive Overview of tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylate (CAS No. 2137867-25-3)

The compound tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylate (CAS No. 2137867-25-3) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an imidazo[1,2-a]pyridine core and a tert-butyl carboxylate group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged, driven by their broad applications in medicinal chemistry. The 3-amino substitution in this compound enhances its reactivity, enabling facile modifications for targeted drug design. This aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers optimize molecular scaffolds to improve efficacy and reduce side effects. The tert-butyl protecting group further ensures stability during synthetic processes, a critical factor in large-scale production.

From an SEO perspective, terms like "imidazo[1,2-a]pyridine synthesis", "tert-butyl carboxylate applications", and "CAS 2137867-25-3 supplier" are frequently searched in academic and industrial databases. This reflects the compound's relevance in high-throughput screening and fragment-based drug discovery. Additionally, its potential role in addressing antibiotic resistance—a hot topic in global health—has sparked interest. Researchers are exploring its imidazole moiety as a scaffold for novel antimicrobials, leveraging its ability to disrupt bacterial cell membranes.

The synthetic route to tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylate often involves multi-step organic reactions, including cyclization and protection-deprotection strategies. Advanced techniques like microwave-assisted synthesis and flow chemistry are being adopted to improve yields and reduce environmental impact. These innovations cater to the rising demand for green chemistry practices, another trending topic in scientific communities.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and HPLC purity testing. Such rigorous quality control is essential for ensuring reproducibility in preclinical studies. The compound's logP and solubility profiles are also critical parameters, influencing its pharmacokinetic behavior in drug development pipelines.

In conclusion, tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylate represents a cutting-edge building block in modern organic synthesis. Its intersection with trending themes like personalized medicine, AI-driven drug design, and sustainable chemistry positions it as a compound of enduring scientific and commercial value. As research progresses, its applications in oncotherapy and infectious disease management are expected to expand, further solidifying its role in 21st-century chemical innovation.

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